Cas no 344782-48-5 (N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine)

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine is a high-purity organic compound primarily used in the synthesis of advanced materials, particularly in optoelectronic applications. Its rigid biphenyl core and symmetrically substituted aromatic amine groups contribute to excellent thermal stability and charge-transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. The bromine substituents enhance its reactivity for further functionalization, enabling precise modifications in polymer and small-molecule synthesis. This compound is characterized by high solubility in common organic solvents, facilitating its integration into thin-film processing techniques. Its well-defined structure ensures consistent performance in research and industrial applications requiring tailored electronic properties.
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine structure
344782-48-5 structure
Product Name:N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
CAS No:344782-48-5
MF:C36H26Br2N2
MW:646.41304731369
MDL:MFCD08276784
CID:302573
PubChem ID:24884215
Update Time:2025-06-09

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

    • N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
    • 4,4′-Bis[(4-bromophenyl)phenylamino]biphenyl
    • 4,4'-BIS((4-BROMOPHENYL)PHENYLAMINO)BIP
    • 4,4'-BIS[(4-BROMOPHENYL)PHENYLAMINO]BIPHENYL
    • N-(4-bromophenyl)-4-[4-(N-(4-bromophenyl)anilino)phenyl]-N-phenylaniline
    • QC-7285
    • 4,4'-Bis[(p-bromophenyl)phenylamino]biphenyl
    • MDL： MFCD08276784
    • Inchi： 1S/C36H26Br2N2/c37-29-15-23-35(24-16-29)39(31-7-3-1-4-8-31)33-19-11-27(12-20-33)28-13-21-34(22-14-28)40(32-9-5-2-6-10-32)36-25-17-30(38)18-26-36/h1-26H
    • InChI Key： KKZPWVLMUUASEA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 644.04600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 7

Experimental Properties

  • Density: 1.438±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 103-135 °C (polymorphic)
  • Solubility: Insuluble (3.4E-8 g/L) (25 ºC),
  • PSA: 6.48000
  • LogP: 11.81820

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119703-5g
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 95%
5g
 $355.52 2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R021022-1g
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 97%
1g
 ￥458 2023-09-09
eNovation Chemicals LLC
Y1236276-5g
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 95%
5g
 $250 2024-06-06
eNovation Chemicals LLC
Y1236276-25g
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 95%
25g
 $890 2024-06-06
abcr
AB200244-1 g
4,4'-Bis[(4-bromophenyl)phenylamino]biphenyl, 97%; .
 344782-48-5 97%
1 g
 €175.90 2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
656674-1G
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 97%
1G
 ￥456.46 2022-02-24
abcr
AB200244-1g
4,4'-Bis[(4-bromophenyl)phenylamino]biphenyl, 97%; .
 344782-48-5 97%
1g
 €175.90 2024-06-12
eNovation Chemicals LLC
Y1236276-100mg
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 95%
100mg
 $70 2025-02-28
eNovation Chemicals LLC
Y1236276-5g
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 95%
5g
 $250 2025-02-28
eNovation Chemicals LLC
Y1236276-1g
N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
 344782-48-5 95%
1g
 $105 2025-02-28

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Production Method

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Related Literature

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